Cas no 2758005-19-3 (Tert-butyl 4-{methyl[4-(trifluoromethanesulfonyloxy)pyrimidin-2-yl]amino}piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-{methyl[4-(trifluoromethanesulfonyloxy)pyrimidin-2-yl]amino}piperidine-1-carboxylate
• CAS No: 2758005-19-3
• MF: C₁₆H₂₃F₃N₄O₅S
• MW: 440.437833070755
• CID: 6213165
• PubChem ID: 165761992
• Update Time: 2025-06-11

Tert-butyl 4-{methyl[4-(trifluoromethanesulfonyloxy)pyrimidin-2-yl]amino}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2758005-19-3
• tert-butyl 4-{methyl[4-(trifluoromethanesulfonyloxy)pyrimidin-2-yl]amino}piperidine-1-carboxylate
• EN300-7462547
• Tert-butyl 4-{methyl[4-(trifluoromethanesulfonyloxy)pyrimidin-2-yl]amino}piperidine-1-carboxylate

• Inchi： 1S/C16H23F3N4O5S/c1-15(2,3)27-14(24)23-9-6-11(7-10-23)22(4)13-20-8-5-12(21-13)28-29(25,26)16(17,18)19/h5,8,11H,6-7,9-10H2,1-4H3
• InChI Key： ZGRFTEPHFHEDOL-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1=CC=NC(=N1)N(C)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 440.13412551g/mol
• Monoisotopic Mass: 440.13412551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 110Ų

Additional information on Tert-butyl 4-{methyl[4-(trifluoromethanesulfonyloxy)pyrimidin-2-yl]amino}piperidine-1-carboxylate

Tert-butyl 4-{methyl[4-(trifluoromethanesulfonyloxy)pyrimidin-2-yl]amino}piperidine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 2758005-19-3, known as Tert-butyl 4-{methyl[4-(trifluoromethanesulfonyloxy)pyrimidin-2-yl]amino}piperidine-1-carboxylate, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a piperidine ring, a pyrimidine moiety, and a trifluoromethanesulfonyloxy group. The combination of these structural elements contributes to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of trifluoromethanesulfonyloxy groups in modulating the pharmacokinetic and pharmacodynamic profiles of bioactive molecules. This functional group is known to enhance the stability and bioavailability of compounds, making them more suitable for therapeutic applications. In the case of Tert-butyl 4-{methyl[4-(trifluoromethanesulfonyloxy)pyrimidin-2-yl]amino}piperidine-1-carboxylate, the trifluoromethanesulfonyloxy group plays a critical role in stabilizing the molecule and potentially improving its solubility in biological systems.

The piperidine ring in this compound is another key structural feature that contributes to its versatility. Piperidine derivatives are widely used in drug design due to their ability to form hydrogen bonds and interact with various biological targets. The substitution pattern on the piperidine ring in this compound further enhances its potential as a lead molecule for drug development. The presence of a methyl group and an amino linkage further diversifies its chemical reactivity and biological interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Tert-butyl 4-{methyl[4-(trifluoromethanesulfonyloxy)pyrimidin-2-yl]amino}piperidine-1-carboxylate. Researchers have employed novel catalytic methods and optimized reaction conditions to achieve high yields and purity levels. These synthetic strategies not only facilitate the large-scale production of the compound but also pave the way for further modifications to explore its full potential as a therapeutic agent.

From a pharmacological perspective, this compound has shown promising activity in preclinical studies targeting various disease states. Its ability to modulate key biological pathways makes it a valuable tool for researchers investigating novel therapeutic interventions. For instance, studies have demonstrated its potential as an inhibitor of specific enzyme targets, which could be exploited for treating conditions such as inflammation, cancer, or neurodegenerative diseases.

The tert-butyl ester group in this compound adds another layer of functionality by influencing its metabolic stability and absorption profiles. This group can be selectively cleaved under specific conditions, allowing for controlled release of the active moiety within the body. Such features make Tert-butyl 4-{methyl[4-(trifluoromethanesulfonyloxy)pyrimidin-2-yl]amino}piperidine-1-carboxylate an attractive candidate for drug delivery systems that require precise temporal and spatial control over drug action.

Moreover, computational modeling techniques have been employed to predict the binding affinities and selectivity profiles of this compound against various molecular targets. These studies provide valuable insights into its mechanism of action and guide further optimization efforts to enhance its efficacy and minimize off-target effects.

In summary, Tert-butyl 4-{methyl[4-(trifluoromethanesulfonyloxy)pyrimidin-2-yl]amino}piperidine-1-carboxylate represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with recent breakthroughs in synthesis and pharmacology, positions it as a promising candidate for future therapeutic applications. As research continues to unfold, this compound will undoubtedly contribute significantly to our understanding of drug design principles and their translation into effective treatments for human diseases.